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molecular formula C12H13BrO4 B8356381 Methyl 4-acetoxy-3-bromomethyl-5-methylbenzoate

Methyl 4-acetoxy-3-bromomethyl-5-methylbenzoate

Cat. No. B8356381
M. Wt: 301.13 g/mol
InChI Key: WMXXFBJUKWYPNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08119422B2

Procedure details

A solution of methyl 4-acetoxy-3,5-dimethylbenzoate (2.4 g) in carbon tetrachloride (35 mL) was treated with AIBN (azobisisobutrylnitrile, 0.177 g, 0.1 equivalent) and NBS (N-bromosuccinimide, 2.117 g, 1.1 equivalents). The reaction was heated at reflux under a nitrogen atmosphere for 6 h. The reaction was cooled to room temperature and diluted with chloroform (30 mL). This solution was washed with water (4×50 mL) and then dried over anhydrous magnesium sulfate, filtered and evaporated to dryness. An off-white, waxy solid was recovered. Yield=4.63 g. The crude bromide was used as such for the following reaction.
Name
methyl 4-acetoxy-3,5-dimethylbenzoate
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
AIBN
Quantity
0.177 g
Type
reactant
Reaction Step One
Name
NBS
Quantity
2.117 g
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
35 mL
Type
solvent
Reaction Step One
Name
chloroform
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
methyl 4-acetoxy-3-bromomethyl-5-methylbenzoate

Identifiers

REACTION_CXSMILES
[C:1]([O:4][C:5]1[C:14]([CH3:15])=[CH:13][C:8]([C:9]([O:11][CH3:12])=[O:10])=[CH:7][C:6]=1[CH3:16])(=[O:3])[CH3:2].CC(N=NC(C#N)(C)C)(C#N)C.C1C(=O)N([Br:36])C(=O)C1>C(Cl)(Cl)(Cl)Cl.C(Cl)(Cl)Cl>[C:1]([O:4][C:5]1[C:6]([CH3:16])=[CH:7][C:8]([C:9]([O:11][CH3:12])=[O:10])=[CH:13][C:14]=1[CH2:15][Br:36])(=[O:3])[CH3:2]

Inputs

Step One
Name
methyl 4-acetoxy-3,5-dimethylbenzoate
Quantity
2.4 g
Type
reactant
Smiles
C(C)(=O)OC1=C(C=C(C(=O)OC)C=C1C)C
Name
AIBN
Quantity
0.177 g
Type
reactant
Smiles
CC(C)(C#N)N=NC(C)(C)C#N
Name
NBS
Quantity
2.117 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br
Name
carbon tetrachloride
Quantity
35 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Step Two
Name
chloroform
Quantity
30 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux under a nitrogen atmosphere for 6 h
Duration
6 h
WASH
Type
WASH
Details
This solution was washed with water (4×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated to dryness
CUSTOM
Type
CUSTOM
Details
An off-white, waxy solid was recovered
CUSTOM
Type
CUSTOM
Details
such for the following reaction

Outcomes

Product
Name
methyl 4-acetoxy-3-bromomethyl-5-methylbenzoate
Type
Smiles
C(C)(=O)OC1=C(C=C(C(=O)OC)C=C1C)CBr

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.